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Compound of Interest

Compound Name: 2-Anilinobenzoic acid methyl ester

Cat. No.: B2951894

Abstract

Methyl 2-aminobenzoate, also widely known as methyl anthranilate, is a pivotal organic ester
with significant applications across the pharmaceutical, fragrance, and chemical industries.
This technical guide provides a comprehensive literature review of its synthesis, chemical and
physical properties, spectroscopic characterization, and diverse applications. We delve into the
mechanistic underpinnings of its synthesis and its role as a precursor to bioactive molecules,
particularly the fenamate class of nonsteroidal anti-inflammatory drugs (NSAIDs). This
document is intended for researchers, scientists, and professionals in drug development,
offering both foundational knowledge and practical insights into the utility of this versatile
compound.

Introduction and Chemical Identity

Methyl 2-aminobenzoate (CAS No. 134-20-3) is an ester of anthranilic acid and methanol.[1] Its
chemical formula is CsHaNO2z, and it possesses a molecular weight of 151.16 g/mol .[2] The
molecule features a benzene ring substituted with both an amino group (-NHz2) and a methyl
ester group (-COOCHS3) in an ortho arrangement. This unique structure imparts a characteristic
grape-like aroma and makes it a valuable intermediate in organic synthesis.[1][3]
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IUPAC Name: methyl 2-aminobenzoate[2]

Synonyms: Methyl anthranilate, 2-Aminobenzoic acid methyl ester, o-Aminobenzoic acid
methyl ester[1][4]

InChl: 1S/C8HI9NO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,9H2,1H3[2]

SMILES: COC(=0)C1=CC=CC=C1N[2]

Physicochemical Properties

Methyl 2-aminobenzoate is a colorless to light yellow liquid or crystalline solid with a melting
point of 24 °C and a boiling point of 256 °C.[1] It exhibits a density of approximately 1.168 g/mL
at 25 °C.[5] The compound is slightly soluble in water but freely soluble in organic solvents like
ethanol and diethyl ether.[6] A notable characteristic is its blue fluorescence under ultraviolet
light.[1]

Property Value Reference(s)
Molecular Formula CsHoNO:2 [2]

Molecular Weight 151.16 g/mol [2]

Melting Point 24 °C [1][5]

Boiling Point 256 °C [1][5]

Density 1.168 g/mL at 25 °C [5]

Refractive Index 1.5825 [5]

Flash Point 104.4 °C [1]

N Slightly soluble in water;
Solubility ] ) [6]
soluble in ethanol, diethyl ether

Synthesis of Methyl 2-Aminobenzoate

The most common and industrially viable method for the synthesis of methyl 2-aminobenzoate
is the Fischer-Speier esterification of anthranilic acid with methanol, using a strong acid
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catalyst.

Fischer-Speier Esterification: Mechanism and Rationale

The Fischer esterification is a classic acid-catalyzed condensation reaction. The mechanism
involves the protonation of the carbonyl oxygen of the carboxylic acid, which enhances its
electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl carbon.
Subsequent proton transfers and the elimination of a water molecule yield the ester. The
reaction is reversible, and to drive the equilibrium towards the product, an excess of the alcohol
(methanol) is typically used, or the water formed is removed.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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